Cas no 2167895-74-9 (4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one)

• Product Name: 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one
• CAS No: 2167895-74-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5325042
• Update Time: 2025-05-20

4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(pyrazin-2-yloxy)methyl]pyrrolidin-2-one
• 4-(pyrazin-2-yloxymethyl)pyrrolidin-2-one
• 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one

• Inchi： 1S/C9H11N3O2/c13-8-3-7(4-12-8)6-14-9-5-10-1-2-11-9/h1-2,5,7H,3-4,6H2,(H,12,13)
• InChI Key： AGWQKCSVOTVBDA-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC1CC(NC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: -0.6
• Topological Polar Surface Area: 64.099

Additional information on 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one

Professional Introduction to 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one (CAS No. 2167895-74-9)

4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2167895-74-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazin-2-yloxy moiety linked to a pyrrolidin-2-one backbone, which suggests a high degree of versatility in its chemical interactions and biological activities.

The synthesis and characterization of 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the pyrazine ring in the molecule is particularly noteworthy, as pyrazine derivatives are well-documented for their role in various biological processes. Recent studies have highlighted the importance of pyrazine-based compounds in modulating enzyme activity and interacting with specific biological targets, making them valuable candidates for further exploration.

In the realm of medicinal chemistry, the structural features of 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one make it a promising scaffold for designing new drugs. The compound’s ability to engage with multiple biological pathways suggests that it could be utilized in the development of multi-target drugs, which are increasingly favored for their enhanced efficacy and reduced side effects. Current research is focusing on understanding how the pyrrolidin-2-one moiety influences the compound’s pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

The role of the pyrazin-2-yloxy group in determining the compound’s biological activity is another area of active investigation. This moiety has been shown to enhance binding affinity to certain proteins and enzymes, which is crucial for developing drugs that require precise targeting. Studies have demonstrated that modifications at this position can significantly alter the compound’s pharmacological profile, offering a strategic approach to fine-tuning its therapeutic potential.

Advances in computational chemistry have also contributed to a deeper understanding of 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one’s behavior. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing drug candidates for clinical trials. The integration of computational methods with traditional wet-lab approaches has accelerated the discovery process, making it possible to identify promising compounds more efficiently.

The potential applications of 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique chemical properties could offer novel solutions. For instance, derivatives of this compound may exhibit antimicrobial or antifungal properties, making them suitable for crop protection applications. Additionally, its structural framework might be adapted for developing advanced materials with specific functionalities.

In conclusion, 4-[(Pyrazin-2-yloxy)methyl]pyrrolidin-2-one (CAS No. 2167895-74-9) represents a fascinating subject of study in chemical biology and drug discovery. Its intricate structure and versatile biological interactions position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to both medicine and industry.